Cas no 130-20-1 (C.I.Var Blue 6)

C.I.Var Blue 6 structure
C.I.Var Blue 6 structure
Product Name:C.I.Var Blue 6
CAS No:130-20-1
MF:C28H12Cl2N2O4
MW:511.311884880066
MDL:MFCD00046965
CID:36246
Update Time:2026-05-14

C.I.Var Blue 6 Chemical and Physical Properties

Names and Identifiers

    • 7,16-Dichlorodinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
    • Vat Blue 6
    • 7,16-Dichlorodinaphtho[2,3-a:2',3'-h]-phenazine-5,9,14,18(6H,15H)-tetraone
    • 3,3'-dichloroindanthrone
    • 7,16-Dichlor-6,15-dihydro-dinaphtho[2,3-a,2',3'-h]phenazin-5,9,14,18-tetraon
    • 7,16-Dichloro-6,15-dihydro-5,9,14,18-anthrazinetetrone
    • 7,16-dichloro-6,15-dihydro-dinaphtho[2,3-a,2',3'-h]phenazine-5,9,14,18-tetraone
    • AO204
    • Blue BC
    • Blue K
    • C Blue 9
    • C Blue No.9
    • Dichloroindanthrone
    • Pigment Blue 64
    • Vat Blue K
    • Vat Blue KD
    • 7,16-Dichloro-6,15-dihydroanthrazine-5,9,14,18-tetrone
    • Nsc74700
    • Aids031737
    • D&C Blue 9
    • Aids-031737
    • Blue BC
    • C.I.Var Blue 6
    • MDL： MFCD00046965
    • Inchi： InChI=1S/C28H12Cl2N2O4/c29-17-9-15-19(27(35)13-7-3-1-5-11(13)25(15)33)23-21(17)32-24-20-16(10-18(30)22(24)31-23)26(34)12-6-2-4-8-14(12)28(20)36/h1-10,31-32H
    • InChI Key： UGCDBQWJXSAYIL-UHFFFAOYSA-N
    • SMILES： C1=CC=C2C(=C1)C(=O)C3=CC(=C4C(=C3C2=O)NC5=C(C=C6C(=C5N4)C(=O)C7=CC=CC=C7C6=O)Cl)Cl

Computed Properties

  • Exact Mass: 510.01700
  • Monoisotopic Mass: 510.017412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 0
  • Complexity: 926
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3
  • Surface Charge: 0
  • Tautomer Count: 25
  • XLogP3: 6.1

Experimental Properties

  • Color/Form: Blue green powder.
  • Density: 1.4366 (rough estimate)
  • Melting Point: >300°C
  • Boiling Point: 788.5°Cat760mmHg
  • Flash Point: 430.6°C
  • Refractive Index: 1.7460 (estimate)
  • PSA: 99.86000
  • LogP: 5.44740
  • Solubility: Insoluble in water \ acetone \ ethanol \ toluene, slightly soluble in chloroform (hot) \ o-chlorophenol \ pyridine (hot). It is brown in concentrated sulfuric acid and blue after dilution. It is green and blue in sodium hydrosulfite alkaline solution and red and blue in acidic solution

C.I.Var Blue 6 Security Information

C.I.Var Blue 6 Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

C.I.Var Blue 6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C475863-1g
C.I.Var Blue 6
 130-20-1
1g
 $64.00 2023-05-18
TRC
C475863-5g
C.I.Var Blue 6
 130-20-1
5g
 $75.00 2023-05-18
TRC
C475863-10g
C.I.Var Blue 6
 130-20-1
10g
 $92.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
V25560-1g
Vat Blue 6
 130-20-1 95%
1g
 ¥128.0 2023-09-06
abcr
AB483506-1 g
C.i.var blue 6; .
 130-20-1
1g
 €86.10 2023-06-15
abcr
AB483506-5 g
C.i.var blue 6; .
 130-20-1
5g
 €170.40 2023-06-15
abcr
AB483506-25 g
C.i.var blue 6; .
 130-20-1
25g
 €536.50 2023-06-15
eNovation Chemicals LLC
Y1251354-25g
5,9,14,18-Anthrazinetetrone, 7,16-dichloro-6,15-dihydro-
 130-20-1 95%
25g
 $270 2024-06-06
eNovation Chemicals LLC
Y1251354-100g
5,9,14,18-Anthrazinetetrone, 7,16-dichloro-6,15-dihydro-
 130-20-1 95%
100g
 $660 2023-05-17
Chemenu
CM141702-100g
7,16-Dichlorodinaphtho[2,3-a2',3'-h]-phenazine-5,9,14,18(6H,15H)-tetraone
 130-20-1 95%
100g
 $561 2024-08-02

C.I.Var Blue 6 Related Literature

Related Categories

130-20-1 (C.I.Var Blue 6) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.